Ethyl 3-(3-bromophenyl)prop-2-enoate

• IUPAC Name: ethyl 3-(3-bromophenyl)prop-2-enoate
• InChI: InChI=1S/C11H11BrO2/c1-2-14-11(13)7-6-9-4-3-5-10(12)8-9/h3-8H,2H2,1H3
• InChI Key: MSSAFCYKWMNVMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CC(=CC=C1)Br
• Molecular Formula: C11H11BrO2
• DSSTOX Substance ID: DTXSID30340906
• Molecular Weight: 255.11 g/mol
• CAS RN: 59114-88-4

Description

Ethyl 3-(3-bromophenyl)prop-2-enoate is a useful research compound. Its molecular formula is C11H11BrO2 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a stirred solution of 10.1 grams (0.045 mole) of 3-bromocinnamic acid and 40 drops of concentrated sulfuric acid in 75 mL of ethanol was heated at reflux for about 19 hours. After this time the reaction mixture was concentrated under reduced pressure to a residual oil. The oil was dissolved in methylene chloride, and the solution was washed with 50 mL of water and then with 50 mL of an aqueous solution saturated with sodium bicarbonate. The organic layer was dried with magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure, yielding about 11.4 grams of ethyl 3-(3-bromophenyl)-2-propenoate. The NMR spectrum was consistent with the proposed structure.